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Compound of Interest

Compound Name: Hafnium sulfate

Cat. No.: B092958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hafnium(IV) sulfate, detailing its
chemical properties, synthesis, and applications, with a particular focus on its relevance in
research and development.

Chemical Identity

Hafnium(1V) sulfate is an inorganic compound with the chemical formula Hf(SO4)2.[1][2] It is a
moderately water and acid-soluble source of hafnium.[2] The compound exists in various
hydrated forms, Hf(SO4)2-nH20, where 'n' can range from 0 to 7, with the anhydrous and
tetrahydrate forms being the most common.[3] Both the anhydrous and tetrahydrate salts are
white solids.[3]

Identifier Value

Chemical Formula Hf(S04)2

CAS Number 15823-43-5[1][2][4][5]

IUPAC Name hafnium(4+);disulfate[1][6]

Synonyms Hafnium sulfate, Hafnium disulfate[1][2][3]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b092958?utm_src=pdf-interest
https://www.alfa-chemistry.com/hafnium-iv-sulfate-cas-15823-43-5-item-9394.htm
https://www.attelements.com/hafnium-metals-and-alloys/hafnium(iv)-sulfate,-hf(so4)2.html
https://www.attelements.com/hafnium-metals-and-alloys/hafnium(iv)-sulfate,-hf(so4)2.html
https://en.wikipedia.org/wiki/Hafnium(IV)_sulfate
https://en.wikipedia.org/wiki/Hafnium(IV)_sulfate
https://www.alfa-chemistry.com/hafnium-iv-sulfate-cas-15823-43-5-item-9394.htm
https://www.attelements.com/hafnium-metals-and-alloys/hafnium(iv)-sulfate,-hf(so4)2.html
https://www.scbt.com/p/hafnium-iv-sulfate-15823-43-5
https://www.dreamstime.com/hf-hafnium-sulfate-chemical-compound-cas-number-image301289471
https://www.alfa-chemistry.com/hafnium-iv-sulfate-cas-15823-43-5-item-9394.htm
https://www.fishersci.ca/shop/products/hafnium-iv-sulfate-99-9-metals-basis-excluding-zr-zr-1-thermo-scientific/p-7059224
https://www.alfa-chemistry.com/hafnium-iv-sulfate-cas-15823-43-5-item-9394.htm
https://www.attelements.com/hafnium-metals-and-alloys/hafnium(iv)-sulfate,-hf(so4)2.html
https://en.wikipedia.org/wiki/Hafnium(IV)_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The properties of Hafnium(IV) sulfate make it suitable for various specialized applications,
including the synthesis of advanced materials and as a precursor in chemical reactions.

Property Value

Molecular Weight 370.62 g/mol (anhydrous)[3][4]
Appearance White solid[2][3]

Density 4.86 g/cm?3[3]

Melting Point Decomposes at 350 °C (662 °F; 623 K)[3]
Solubility Soluble in water[3]

Experimental Protocols: Synthesis of Hafnium(lV)
Sulfate

Synthesis of Hafnium(IV) Sulfate Tetrahydrate:

A common method for the preparation of hafnium(lV) sulfate tetrahydrate involves the reaction
of hafnium metal or hafnium(IV) oxide with concentrated sulfuric acid.[3]

e Reactants:
o Hafnium metal (Hf) or Hafnium(lV) oxide (HfO2)
o Concentrated Sulfuric Acid (H2S04)[7]

» Procedure:

o Hafnium metal or hafnium(lV) oxide is reacted with an excess of concentrated sulfuric
acid.

o The resulting solution is heated to facilitate the reaction and then evaporated.
o Upon cooling and evaporation, crystals of hafnium(lV) sulfate tetrahydrate will form.

e Reaction Equation (using Hafnium metal): Hf + 2 H2S0O4 - Hf(S0O4)2 + 2 H2[3]
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Preparation of Anhydrous Hafnium(lV) Sulfate:
The anhydrous form of hafnium(IV) sulfate can be obtained by heating the tetrahydrate.[3]
o Starting Material: Hafnium(lV) sulfate tetrahydrate (Hf(S0O4)2-4H20)
e Procedure:
o The tetrahydrate is heated to a temperature of 350 °C.[3]

o At this temperature, the water of hydration is driven off, yielding the anhydrous salt.

Synthesis of Anhydrous Hafnium(lV) Sulfate

Reactants:
Hafnium Metal (Hf) or
Hafnium(lV) Oxide (HfO2)
+ Concentrated H2S04

Reaction & Evaporation

Hafnium(lV) Sulfate Tetrahydrate
Hf(S04)2-4H20

Heating at 350°C

Anhydrous Hafnium(IV) Sulfate
Hf(SO4)2
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Caption: Synthesis workflow for Hafnium(1V) Sulfate.

Applications in Research and Drug Development

While Hafnium(1V) sulfate itself is not a therapeutic agent, hafnium-based compounds are
gaining significant attention in the biomedical field, particularly in oncology.[8][9] Hafnium's high
atomic number makes it an excellent candidate for enhancing the effects of radiotherapy.[10]

Hafnium-Based Nanoparticles in Cancer Therapy:

Hafnium oxide (HfO2) nanoparticles, often synthesized from precursors like hafnium salts, are
being explored as radiosensitizers.[10] These nanoparticles can be functionalized to
specifically target tumor cells.[10] When irradiated, they enhance the local dose of radiation,
leading to more effective tumor cell killing while minimizing damage to surrounding healthy
tissue.[11]

e Drug Delivery Systems: Hafnium(IV) sulfate is being investigated for its potential use in drug
delivery systems for targeted cancer therapy.[12]

e Biomedical Imaging: Hafnium-based nanoparticles also show promise as contrast agents for
various imaging modalities used in cancer diagnosis and treatment monitoring.[11]

o Biomaterials: Research has indicated that hafnium exhibits good biocompatibility and
osseointegration properties, suggesting its potential use in biomedical implants.[11]
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Conceptual Workflow of Hafnium Nanoparticles in Oncology
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Caption: Application of Hafnium-based nanopatrticles in cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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